molecular formula C4HCl3O2S2 B6611807 3,4-dichlorothiophene-2-sulfonyl chloride CAS No. 439898-68-7

3,4-dichlorothiophene-2-sulfonyl chloride

Cat. No. B6611807
CAS RN: 439898-68-7
M. Wt: 251.5 g/mol
InChI Key: MYNNDEMJLPNOKP-UHFFFAOYSA-N
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Description

3,4-dichlorothiophene-2-sulfonyl chloride is a chemical compound with the molecular formula C4HCl3O2S2 . It has a molecular weight of 251.54 .


Molecular Structure Analysis

The IUPAC name for this compound is 3,4-dichloro-2-thiophenesulfonyl chloride . The InChI code is 1S/C4HCl3O2S2/c5-2-1-10-4 (3 (2)6)11 (7,8)9/h1H . This information can be used to generate a 3D structure of the molecule for further analysis.


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . The melting point is reported to be between 54-58 °C .

Safety and Hazards

This compound is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1) . It is recommended to avoid breathing dust, wash skin thoroughly after handling, and wear protective gloves, clothing, eye protection, and face protection . In case of contact with skin or eyes, rinse with water and seek medical attention .

properties

IUPAC Name

3,4-dichlorothiophene-2-sulfonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4HCl3O2S2/c5-2-1-10-4(3(2)6)11(7,8)9/h1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYNNDEMJLPNOKP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=C(S1)S(=O)(=O)Cl)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4HCl3O2S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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